Cas no 5454-83-1 (methyl 5-bromopentanoate)

Methyl 5-bromopentanoate (CAS 5454-83-1) is a brominated ester compound commonly used as an intermediate in organic synthesis. Its key structural features include a five-carbon alkyl chain terminated by a bromine atom and an ester group, making it a versatile building block for nucleophilic substitution reactions, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The bromine moiety facilitates further functionalization, while the ester group allows for additional transformations such as hydrolysis or reduction. The compound is typically a clear to pale yellow liquid with moderate stability under standard conditions. Its balanced reactivity and straightforward purification make it a practical choice for multistep synthetic routes. Proper handling requires standard safety precautions due to its lachrymatory properties.
methyl 5-bromopentanoate structure
methyl 5-bromopentanoate structure
Product Name:methyl 5-bromopentanoate
CAS No:5454-83-1
MF:C6H11BrO2
MW:195.054341554642
MDL:MFCD00000265
CID:45904
PubChem ID:253659737
Update Time:2025-05-27

methyl 5-bromopentanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-bromopentanoate
    • Methyl 5-bromovalerate, (5-Bromovaleric acid methyl ester)
    • 5-Bromovaleric acid methyl ester
    • Methyl 5-Bromovalerate
    • Valericacid, 5-bromo-, methyl ester (7CI,8CI)
    • 5-Bromopentanoic acid methyl ester
    • Methyl d-bromovalerate
    • Methyl w-bromopentanoate
    • NSC 23228
    • Methyl5-bromovalerate
    • Pentanoic acid, 5-bromo-, methyl ester
    • Methyl .omega.-bromopentanoate
    • RAVVJKCSZXAIQP-UHFFFAOYSA-N
    • 5-bromo-pentanoic acid methyl ester
    • methyl-5-bromovalerate
    • Methyl omega-bromopentanoate
    • Valeric acid, 5-bromo-, methyl ester
    • methyl 5-bromo-valerate
    • Methyl ?-bromopentanoate
    • methyl 5-bro
    • InChI=1/C6H11BrO2/c1-9-6(8)4-2-3-5-7/h2-5H2,1H3
    • ?Methyl 5-bromovalerate
    • SCHEMBL207773
    • NS00033124
    • Methyl 5-bromovalerate, 97%
    • 5454-83-1
    • M2265
    • FT-0620183
    • methyl 5-bromo-pentanoate
    • AS-15624
    • MFCD00000265
    • Br(CH2)4C(O)OCH3
    • NSC23228
    • DTXSID4063907
    • EN300-51445
    • AM20120637
    • NSC-23228
    • AKOS009015422
    • SY013898
    • EINECS 226-709-7
    • RAVVJKCSZXAIQP-UHFFFAOYSA-
    • CS-W022866
    • DB-000685
    • DTXCID3041744
    • methyl 5-bromopentanoate
    • MDL： MFCD00000265
    • Inchi： 1S/C6H11BrO2/c1-9-6(8)4-2-3-5-7/h2-5H2,1H3
    • InChI Key： RAVVJKCSZXAIQP-UHFFFAOYSA-N
    • SMILES： BrCCCCC(=O)OC
    • BRN： 1749649

Computed Properties

  • Exact Mass: 193.99400
  • Monoisotopic Mass: 193.994242
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 83.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.363 g/mL at 25 °C(lit.)
  • Boiling Point: 89°C/8mmHg(lit.)
  • Flash Point: Fahrenheit: 210.2 ° f
    Celsius: 99 ° c
  • Refractive Index: n20/D 1.463(lit.)
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 26.30000
  • LogP: 1.72460
  • Solubility: Not determined

methyl 5-bromopentanoate Security Information

methyl 5-bromopentanoate Customs Data

  • HS CODE：29159080
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

methyl 5-bromopentanoate Pricemore >>

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methyl 5-bromopentanoate Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:5454-83-1)Methyl 5-bromovalerate
Order Number:sfd16887
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
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Amadis Chemical Company Limited
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(CAS:5454-83-1)methyl 5-bromopentanoate
Order Number:A830236
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:16
Price ($):247.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:5454-83-1)5-溴戊酸甲酯
Order Number:LE27032194
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:02
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:5454-83-1)Methyl 5-bromovalerate
sfd16887
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:5454-83-1)methyl 5-bromopentanoate
A830236
Purity:99%
Quantity:500g
Price ($):247.0
Email